(2R)-2-amino-N-methyl-2-phenyl-N-(3-thienylmethyl)acetamide

• IUPAC Name: (2R)-2-amino-N-methyl-2-phenyl-N-(thiophen-3-ylmethyl)acetamide
• InChI: InChI=1S/C14H16N2OS/c1-16(9-11-7-8-18-10-11)14(17)13(15)12-5-3-2-4-6-12/h2-8,10,13H,9,15H2,1H3/t13-/m1/s1
• InChI Key: VPWDXADHHIHHLS-CYBMUJFWSA-N
• Canonical SMILES: CN(CC1=CSC=C1)C(=O)C(C2=CC=CC=C2)N
• Isomeric SMILES: CN(CC1=CSC=C1)C(=O)[C@@H](C2=CC=CC=C2)N
• Molecular Formula: C14H16N2OS
• Molecular Weight: 260.36 g/mol

Description

(2R)-2-amino-N-methyl-2-phenyl-N-(3-thienylmethyl)acetamide, also known as Talampanel, is a novel anticonvulsant drug that has been extensively studied for its potential therapeutic use in the treatment of epilepsy and other neurological disorders. This compound belongs to the class of non-competitive AMPA receptor antagonists, which act by inhibiting the excitatory neurotransmitter glutamate.

Mechanism of Action

(2R)-2-amino-N-methyl-2-phenyl-N-(3-thienylmethyl)acetamide acts as a non-competitive antagonist of the AMPA receptor, which is a subtype of glutamate receptor that plays a key role in excitatory neurotransmission. By inhibiting the activity of the AMPA receptor, this compound reduces the excitability of neurons and thereby reduces the likelihood of seizures and other neurological symptoms.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects that contribute to its therapeutic efficacy. These include a reduction in glutamate release, inhibition of calcium influx, and modulation of potassium channels. These effects are thought to contribute to the anticonvulsant and neuroprotective properties of this compound.

Advantages and Limitations for Lab Experiments

One advantage of (2R)-2-amino-N-methyl-2-phenyl-N-(3-thienylmethyl)acetamide is its high potency and selectivity for the AMPA receptor, which makes it a useful tool for studying the role of this receptor in neurological disorders. However, one limitation of this compound is its relatively short half-life, which can make it difficult to maintain therapeutic levels of the drug in vivo.

Future Directions

There are a number of potential future directions for research on (2R)-2-amino-N-methyl-2-phenyl-N-(3-thienylmethyl)acetamide. One area of interest is the development of more potent and selective AMPA receptor antagonists that can be used to treat a wider range of neurological disorders. Another area of interest is the investigation of the potential neuroprotective effects of this compound in other contexts, such as stroke and neurodegenerative diseases. Finally, there is a need for further research on the pharmacokinetics and pharmacodynamics of this compound in order to optimize its therapeutic use.

Synthesis Methods

The synthesis of (2R)-2-amino-N-methyl-2-phenyl-N-(3-thienylmethyl)acetamide involves the reaction of (2R)-2-amino-2-phenylacetic acid with thienylmethyl chloride and subsequent N-methylation with formaldehyde and formic acid. The yield of this process is approximately 50%, and the purity of the final product can be improved by recrystallization.

Scientific Research Applications

(2R)-2-amino-N-methyl-2-phenyl-N-(3-thienylmethyl)acetamide has been extensively studied for its potential therapeutic use in the treatment of epilepsy, traumatic brain injury, and other neurological disorders. In preclinical studies, this compound has been shown to be effective in reducing seizure activity and improving cognitive function in animal models of epilepsy and traumatic brain injury.